Cas no 2137611-78-8 (1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-)

• Product Name: 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-
• CAS No: 2137611-78-8
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 5256995
• Update Time: 2025-10-22

1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-

• Inchi： 1S/C12H11ClO3/c1-7(14)12(2)6-8-3-4-9(13)5-10(8)11(15)16-12/h3-5H,6H2,1-2H3
• InChI Key： LWNRXBYVNLIFTO-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C)OC(=O)C2=CC(Cl)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-

1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-: A Promising Compound in Pharmaceutical Research

1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- (CAS No. 2137611-78-8) represents a unique class of synthetic molecules with potential applications in medicinal chemistry. This compound belongs to the family of chromanone derivatives, characterized by a six-membered ring fused to a benzene ring, which provides a scaffold for diverse functional group modifications. The presence of multiple substituents, including the 3-acetyl group, 7-chloro functionality, and 3-methyl side chain, contributes to its structural complexity and functional versatility. Recent advancements in computational chemistry and molecular modeling have enabled detailed investigations into the conformational behavior of this compound, revealing its potential as a lead molecule for drug development.

Structural analysis of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- highlights the significance of its aromatic ring system and the strategic placement of functional groups. The 3-acetyl moiety introduces an acetyl group at the C3 position, which may influence the compound's solubility and metabolic stability. The 7-chloro substitution on the benzene ring enhances its lipophilicity, potentially improving its ability to cross biological membranes. The 3-methyl group, located on the tetrahydrofuran ring, may modulate the compound's reactivity and interaction with biological targets. These structural features collectively define the compound's pharmacological profile and its potential utility in therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-, employing advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The synthesis of this compound typically involves multi-step organic reactions, including the formation of the chromanone ring through condensation reactions and subsequent functional group modifications. The optimization of reaction conditions and catalysts has been a key area of research, with recent reports demonstrating improved yields and selectivity through the use of asymmetric catalytic systems.

One of the most significant recent developments in the study of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- is its evaluation as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory activity against a key enzyme involved in inflammatory processes. The 7-chloro substitution was found to enhance its binding affinity to the enzyme's active site, suggesting its potential as an anti-inflammatory agent. This finding underscores the importance of functional group modifications in modulating the biological activity of such compounds.

Another area of interest is the exploration of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl-'s interactions with cellular signaling pathways. Recent computational models have predicted its ability to modulate the activity of protein kinases, which play critical roles in cell proliferation and survival. The 3-acetyl group may contribute to the compound's ability to interact with kinase domains, while the 3-methyl side chain could influence its conformational flexibility. These insights are crucial for understanding the compound's potential therapeutic applications in diseases such as cancer and neurodegenerative disorders.

Advancements in drug discovery technologies have also facilitated the evaluation of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- as a candidate for targeted therapy. High-throughput screening assays have revealed its potential to selectively bind to specific receptors, making it a promising lead for the development of novel therapeutics. The 7-chloro substitution, in particular, has been shown to improve the compound's selectivity for target receptors, reducing off-target effects and enhancing therapeutic efficacy.

From a synthetic perspective, the preparation of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- has been optimized through the use of green chemistry principles. Recent reports have highlighted the development of environmentally friendly protocols that reduce the use of hazardous reagents and minimize waste generation. These efforts align with the growing emphasis on sustainable practices in pharmaceutical research, ensuring that the synthesis of such compounds is both efficient and eco-friendly.

Looking ahead, the continued exploration of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- holds significant promise for the development of novel therapeutics. Ongoing studies are focused on elucidating its mechanisms of action and identifying potential targets for drug development. The combination of structural diversity, functional group modifications, and favorable physicochemical properties positions this compound as a valuable asset in the field of medicinal chemistry. As research in this area progresses, the potential applications of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-methyl- are likely to expand, offering new opportunities for the treatment of various diseases.